Cas no 946203-48-1 (N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a pyrazolopyrimidine derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a phenyl-substituted pyrazolo[3,4-d]pyrimidine core, functionalized with a 4-methylphenyl group at the N4 position and a 2-methylpropyl group at the N6 position. This compound may exhibit selective binding properties due to its substituted aromatic and aliphatic moieties, making it a candidate for kinase inhibition studies or targeted therapeutic development. Its synthetic versatility allows for further modifications to optimize physicochemical properties or biological activity. The compound's stability and solubility profile suggest suitability for in vitro and in vivo investigations.
N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine structure
946203-48-1 structure
Product Name:N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
CAS No:946203-48-1
MF:C22H24N6
MW:372.466163635254
CID:5903141
PubChem ID:17016808
Update Time:2025-05-24

N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-
    • N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
    • F2090-0024
    • 4-N-(4-methylphenyl)-6-N-(2-methylpropyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
    • AKOS002331727
    • N~4~-(4-methylphenyl)-N~6~-(2-methylpropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
    • 946203-48-1
    • N6-isobutyl-1-phenyl-N4-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
    • N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
    • Inchi: 1S/C22H24N6/c1-15(2)13-23-22-26-20(25-17-11-9-16(3)10-12-17)19-14-24-28(21(19)27-22)18-7-5-4-6-8-18/h4-12,14-15H,13H2,1-3H3,(H2,23,25,26,27)
    • InChI Key: BVKNVMRAKKZSJF-UHFFFAOYSA-N
    • SMILES: C1(NCC(C)C)=NC(NC2=CC=C(C)C=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

  • Exact Mass: 372.20624479g/mol
  • Monoisotopic Mass: 372.20624479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 67.7Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 542.4±55.0 °C(Predicted)
  • pka: 4.10±0.30(Predicted)

N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2090-0024-1mg
N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
946203-48-1 90%+
1mg
$54.0 2023-05-16

Additional information on N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Recent Advances in the Study of N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS: 946203-48-1)

The compound N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS: 946203-48-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrazolopyrimidine derivative is a promising scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinases involved in cell proliferation and inflammatory pathways. In vitro studies have demonstrated that 946203-48-1 exhibits high selectivity for certain kinase targets, making it a valuable candidate for targeted therapy. Structural-activity relationship (SAR) studies have further elucidated the importance of the 4-methylphenyl and 2-methylpropyl substituents in enhancing binding affinity and metabolic stability.

Pharmacokinetic evaluations of 946203-48-1 have revealed favorable absorption and distribution profiles in preclinical models. The compound demonstrates good oral bioavailability and moderate plasma protein binding, which are critical factors for its development as an oral therapeutic agent. Additionally, recent toxicology studies have indicated a manageable safety profile, with no significant off-target effects observed at therapeutic doses.

In the context of oncology, 946203-48-1 has shown promising antitumor activity in various cancer cell lines, including those resistant to conventional chemotherapy. Synergistic effects have been observed when the compound is combined with existing chemotherapeutic agents, suggesting its potential as part of combination therapy regimens. Ongoing clinical trials are expected to provide further insights into its efficacy and safety in human subjects.

Beyond oncology, the anti-inflammatory properties of 946203-48-1 have also been explored. The compound has been found to modulate key inflammatory mediators, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical models have shown significant reductions in inflammatory markers and improved disease outcomes following treatment with this compound.

In conclusion, N4-(4-methylphenyl)-N6-(2-methylpropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its dual applications in oncology and inflammation, coupled with its favorable pharmacokinetic and safety profiles, underscore its potential for further development. Future research should focus on optimizing its formulation and exploring its therapeutic potential in additional disease models.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk